Cas no 540787-92-6 (3-Azabicyclo[3.1.0]hexane-2-methanol, 6,6-dimethyl-, (1R,2S,5S)-rel-)

• Product Name: 3-Azabicyclo[3.1.0]hexane-2-methanol, 6,6-dimethyl-, (1R,2S,5S)-rel-
• CAS No: 540787-92-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 4028605
• PubChem ID: 55287319
• Update Time: 2025-05-28

3-Azabicyclo[3.1.0]hexane-2-methanol, 6,6-dimethyl-, (1R,2S,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-2-methanol, 6,6-dimethyl-, (1R,2S,5S)-rel-
• rel-((1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-2-yl)methanol
• (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo-[3.1.0]hexane-2-methanol
• SCHEMBL8283448
• P12559
• 540787-92-6
• 394734-84-0
• CS-0053621
• P20447
• AKOS006356651
• (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-methanol
• AS-51388
• ((1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-2-yl)methanol
• [(1R,2S,5S)-6,6-DIMETHYL-3-AZABICYCLO[3.1.0]HEXAN-2-YL]METHANOL

• Inchi： 1S/C8H15NO/c1-8(2)5-3-9-6(4-10)7(5)8/h5-7,9-10H,3-4H2,1-2H3/t5-,6+,7-/m0/s1
• InChI Key： XYHWQEDJUAJEAU-XVMARJQXSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C1(C)C)CN[C@@H]2CO

Computed Properties

• Exact Mass: 141.115
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 0.4